Cas no 1396860-99-3 (2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione)

• Product Name: 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione
• CAS No: 1396860-99-3
• MF: C₁₇H₂₄N₂O₅S₃
• MW: 432.577860832214
• CID: 5400793
• Update Time: 2025-06-03

2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• UMMCUIFZCZEUJA-UHFFFAOYSA-N
• 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione

• Inchi： 1S/C17H24N2O5S3/c20-26(21)14-2-1-9-19(26)15-3-5-16(6-4-15)27(22,23)18-10-7-17(8-11-18)24-12-13-25-17/h3-6H,1-2,7-14H2
• InChI Key： UMMCUIFZCZEUJA-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCCN1C1=CC=C(S(N2CCC3(OCCS3)CC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione

Comprehensive Analysis of 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione (CAS No. 1396860-99-3)

The compound 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione, identified by its CAS No. 1396860-99-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the spiro[4.5]decane core and thiazinane moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a sulfonyl-based inhibitor, which could target specific enzymes or receptors involved in disease pathways.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and selective therapeutics. The 1-oxa-4-thia-8-azaspiro[4.5]decane scaffold within this compound is a notable example of how structural diversity can enhance bioactivity. This molecule's sulfonylphenyl group further contributes to its ability to interact with biological targets, making it a subject of intense study in drug design and molecular modeling.

One of the most frequently searched topics in the context of CAS No. 1396860-99-3 is its potential role in central nervous system (CNS) disorders. Given the increasing prevalence of neurodegenerative diseases, researchers are exploring how spirocyclic compounds like this one might modulate neurotransmitter systems or protect neuronal cells. The thiazinane-1,1-dione moiety, in particular, has been linked to anti-inflammatory and neuroprotective effects, which could be pivotal in developing new treatments for conditions such as Alzheimer's or Parkinson's disease.

Another area of interest is the compound's potential application in cancer therapy. The sulfonyl group is known to play a critical role in the inhibition of kinases and other enzymes involved in cell proliferation. Preliminary studies suggest that 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione may exhibit selective toxicity toward certain cancer cell lines, making it a candidate for further investigation in targeted therapy.

The synthesis of this compound is also a hot topic among chemists. The spiro[4.5]decane ring system presents unique challenges in terms of stereochemistry and functional group compatibility. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been employed to optimize the yield and purity of the final product. These methods are often discussed in forums and research papers, reflecting the growing interest in efficient and sustainable synthetic routes.

From a pharmacokinetic perspective, the compound's lipophilicity and metabolic stability are critical factors influencing its drug-like properties. Researchers are using in silico tools to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. Such analyses are essential for determining whether the molecule can progress to preclinical testing, a stage that many in the scientific community are eagerly anticipating.

In conclusion, 2-(4-{1-oxa-4-thia-8-azaspiro[4.5]decane-8-sulfonyl}phenyl)-1lambda6,2-thiazinane-1,1-dione (CAS No. 1396860-99-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from CNS disorders to cancer therapy—highlight its potential as a versatile scaffold for future drug development. As research continues to uncover its mechanisms and optimize its synthesis, this compound is poised to make a significant impact in the pharmaceutical industry.